Cas no 2137719-91-4 (Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate)

• Product Name: Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate
• CAS No: 2137719-91-4
• MF: C₈H₁₄NNaO₄S
• MW: 243.255832195282
• CID: 6276144
• PubChem ID: 165449708
• Update Time: 2025-06-08

Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate
• EN300-723736
• 2137719-91-4
• Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate

• Inchi： 1S/C8H15NO4S.Na/c10-8(2-1-7-14(11)12)9-3-5-13-6-4-9;/h1-7H2,(H,11,12);/q;+1/p-1
• InChI Key： IMGMSEQPMRKBPK-UHFFFAOYSA-M
• SMILES： S(CCCC(N1CCOCC1)=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 243.05412338g/mol
• Monoisotopic Mass: 243.05412338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9Ų

Additional information on Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate

Comprehensive Overview of Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate (CAS No. 2137719-91-4)

Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate (CAS No. 2137719-91-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. This sulfinate derivative, featuring a morpholine ring and a sulfinate functional group, is increasingly studied for its potential in drug synthesis, material science, and as a building block in organic transformations. Researchers are particularly interested in its role as a precursor for sulfone-containing compounds, which are pivotal in modern medicinal chemistry.

In recent years, the demand for sulfinate salts like Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate has surged, driven by their utility in cross-coupling reactions and C–H functionalization. These reactions are critical for developing novel therapeutics, including kinase inhibitors and anti-inflammatory agents. The compound’s morpholine moiety enhances solubility and bioavailability, making it a valuable intermediate in API (Active Pharmaceutical Ingredient) synthesis. Its CAS No. 2137719-91-4 is frequently searched in academic and industrial databases, reflecting its growing relevance.

From an environmental perspective, Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate aligns with the principles of green chemistry. Its applications in catalytic processes reduce the need for hazardous reagents, addressing concerns about sustainable synthesis. This aligns with trending searches for eco-friendly chemical alternatives and low-toxicity intermediates. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening in drug discovery pipelines.

The compound’s mechanism of action involves the sulfinate group acting as a nucleophile or radical precursor, enabling diverse bond-forming reactions. This versatility has sparked interest in its use for peptide modification and bioconjugation, areas highly relevant to biopharmaceuticals and diagnostic probes. Online queries often focus on its synthetic protocols and commercial availability, highlighting its practical importance.

In material science, Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate contributes to the development of functional polymers and surface modifiers. Its ability to introduce sulfone groups into polymers enhances thermal stability and adhesion properties, catering to industries like coatings and electronics. Searches for polymer additives and advanced materials frequently intersect with this compound’s applications.

Quality control and analytical methods for CAS No. 2137719-91-4 are also a focal point. Techniques such as HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting regulatory standards for pharmaceutical use. Discussions on analytical validation and specification limits are common in forums and publications, underscoring the need for reliable characterization data.

Looking ahead, Sodium 4-(morpholin-4-yl)-4-oxobutane-1-sulfinate is poised to play a key role in emerging fields like proteolysis-targeting chimeras (PROTACs) and click chemistry. Its compatibility with bioorthogonal reactions makes it a candidate for targeted drug delivery systems. As research progresses, its CAS No. 2137719-91-4 will likely appear in more patents and peer-reviewed studies, solidifying its position in cutting-edge science.